N-(3,4-dimethoxyphenethyl)-3-(4-(3-isopropyl-1-methyl-1H-indol-2-ylsulfonyl)phenoxy)-N-methylpropan-1-amine

• IUPAC Name: N-[2-(3,4-dimethoxyphenyl)ethyl]-N-methyl-3-[4-(1-methyl-3-propan-2-ylindol-2-yl)sulfonylphenoxy]propan-1-amine
• InChI: InChI=1S/C32H40N2O5S/c1-23(2)31-27-10-7-8-11-28(27)34(4)32(31)40(35,36)26-15-13-25(14-16-26)39-21-9-19-33(3)20-18-24-12-17-29(37-5)30(22-24)38-6/h7-8,10-17,22-23H,9,18-21H2,1-6H3
• InChI Key: GCVFQRRBTCHIPK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=C(N(C2=CC=CC=C21)C)S(=O)(=O)C3=CC=C(C=C3)OCCCN(C)CCC4=CC(=C(C=C4)OC)OC
• Molecular Formula: C32H40N2O5S
• DSSTOX Substance ID: DTXSID701026010
• Molecular Weight: 564.7 g/mol
• CAS RN: 121346-32-5

Description

SR-33805 is a calcium channel antagonist potentially for the treatment of atherosclerosis and heart failure. SR-33805 restored the MI-altered cell shortening without affecting the Ca(2+) transient amplitude, suggesting an increase of myofilament Ca(2+) sensitivity in MI myocytes. A SR33805-induced sensitization of myofilament activation was found to be associated with a slight increase in myosin light chain-2 phosphorylation and a more significant decrease on troponin I (TnI) phosphorylation. Decreased TnI phosphorylation was related to inhibition of protein kinase A activity by SR-33805.

Scientific Research Applications

Synthesis and Pharmacological Potential

Several studies focus on the synthesis of compounds with potential pharmacological applications. For example, research on the synthesis of mexiletine analogs and their pharmacological assay shows the interest in modifying known compounds to enhance their biological effects or to investigate new pharmacological properties (Xia, Ni, & Ji, 1984). Similar efforts in synthesizing beta-blockers explore modifications to enhance beta-adrenergic receptor blockage, indicating a broad interest in the medicinal chemistry community to develop compounds with specific therapeutic targets (O'Donnell, Parekh, Borgman, & Gorczynski, 1979).

Molecular Structure and Reactivity Studies

The study of molecular structure and reactivity is crucial in understanding how compounds interact at the molecular level. Research on the crystal structures of N-(2,3-dihydroxybenzylidene)amine derivatives provides insights into intramolecular hydrogen bonding and its effects on molecular stability and reactivity (Mansilla-Koblavi et al., 1995). Similarly, studies on the reactivity of sulfur-centered radicals with indolinonic and quinolinic aromatic aminoxyls reveal the complex interactions that can occur, leading to various products depending on the reaction conditions (Damiani et al., 1999).

Advanced Materials and Chemical Synthesis

Research also extends to the synthesis of materials and complex molecules for various applications. The preparation of hyperbranched aromatic polyimides demonstrates the synthesis of high molecular weight compounds with potential applications in materials science (Yamanaka, Jikei, & Kakimoto, 2000). Additionally, the synthesis of new 3-phenoxypropan-2-ols with various heterocyclic substituents showcases the diversity in chemical synthesis aimed at exploring new compounds with potential applications across different fields (Mesropyan et al., 2005).

Mechanism of Action

Target of Action

SR-33805 primarily targets Voltage-Dependent Calcium Channels (VDCCs) . VDCCs are integral membrane proteins that conduct calcium ions (Ca2+) through the cell membrane, playing a crucial role in the regulation of multiple cellular functions, including muscle contraction and neurotransmitter release.

Mode of Action

SR-33805 acts as a potent Ca2+ channel antagonist . . By inhibiting these channels, SR-33805 reduces the influx of Ca2+ into the cell. Interestingly, despite its strong Ca2+ antagonistic properties, SR-33805 increases cardiac cell contractile activity as a consequence of its Ca2+ sensitizing effects .

Result of Action

The treatment with SR-33805 improved contractility of ischemic failing hearts after MI in rats by selectively modulating the phosphorylation status of sarcomeric regulatory proteins, which then sensitized the myofilaments to Ca2+ . This manipulation of the Ca2+ sensitivity of sarcomeric regulatory proteins can be used to improve contractility of a failing heart .

Q & A

Q1: What is SR 33805?

A1: SR 33805 is a novel calcium channel blocker. [, ] While its precise mechanism of action is still under investigation, research suggests it effectively inhibits calcium influx in various cell types, including smooth muscle cells. [, , , ]

Q2: How does SR 33805 compare to other calcium channel blockers?

A2: One study compared SR 33805 to nifedipine (a voltage-gated calcium channel blocker) and SKF 96365 (a capacitative calcium entry blocker). The study found SR 33805 to be a more potent inhibitor of platelet-derived growth factor (PDGF)-induced smooth muscle cell proliferation and the associated rise in intracellular calcium concentration. []

Q3: What is the significance of SR 33805's effect on SERCA2a?

A3: SERCA2a is a protein involved in calcium regulation within cells. Research indicates that SR 33805 inhibits the upregulation of SERCA2a, which is typically observed during PDGF-induced smooth muscle cell proliferation. [] This suggests that SR 33805's calcium blocking activity may disrupt the signaling pathways crucial for cell cycle progression and proliferation. []